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Introduction
Lactose monohydrate, a disaccharide composed of glucose and galactose, presents a viable

alternative carbon source to glucose in mammalian cell culture media. Its utilization can offer

distinct advantages, particularly in the context of biopharmaceutical production using cell lines

such as Chinese Hamster Ovary (CHO) and Human Embryonic Kidney (HEK293) cells. These

notes provide a comprehensive overview of the applications of lactose monohydrate, including

its impact on cell growth, metabolism, and recombinant protein quality, along with detailed

protocols for its implementation in cell culture processes.

The primary rationale for exploring lactose as a substitute for glucose lies in its potential to

mitigate the accumulation of lactate, a metabolic byproduct that can inhibit cell growth and

negatively impact protein production. By controlling the release of glucose and galactose,

lactose metabolism can lead to a more efficient cellular metabolic state.

Key Applications and Benefits
Lactose monohydrate serves several key functions when included in cell culture media:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b13396421#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alternative Carbon Source: It can be used as a primary or supplementary carbohydrate

energy source to support cell growth and proliferation.

Reduced Lactate Production: The slower metabolism of lactose compared to glucose can

lead to reduced accumulation of lactate, thereby maintaining a more stable culture pH and

reducing potential cytotoxic effects.

Osmolality Contribution: Lactose monohydrate contributes to the overall osmolality of the

culture medium, which is crucial for maintaining cellular integrity.

Potential for Improved Protein Quality: The galactose component of lactose can influence the

glycosylation patterns of recombinant proteins, potentially enhancing their efficacy and

stability.

Data Presentation: Quantitative Comparison of
Carbon Sources
The following tables summarize quantitative data from studies comparing lactose and other

carbon sources in CHO cell cultures.

Table 1: Comparison of Disaccharides on CHO-K1 Cell Culture Performance (Batch Culture)[1]

Carbon
Source (150
mM)

Peak Viable
Cell Density
(x10^6
cells/mL)

Viability on
Day 9 (%)

Glucose
Consumpti
on on Day 9
(%)

Lactate
Concentrati
on on Day 5
(g/L)

Specific
Productivity
(qp) of IgA1
(pg/cell/day
)

Lactose ~2.5 ~80 ~100 ~2.0 ~8.5

Sucrose ~2.8 ~85 ~100 ~2.2 ~7.0

Maltose ~3.0 ~90 ~80 ~2.5 10.22

Trehalose ~2.7 ~88 ~100 ~2.1 10.02

Control

(Glucose)
~3.5 ~75 ~100 ~2.8 ~2.0
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This data is adapted from a study on IgA1-producing CHO-K1 cells and may not be directly

representative of all CHO cell lines or for mAb production.

Table 2: Effect of Galactose (from Lactose Metabolism) on Recombinant Protein Glycosylation

in CHO Cells[2][3]

Culture Condition Change in Galactosylation Change in Sialylation

Substitution of 40% Glucose

with Galactose
- +37%

Addition of 20 mM Galactose +20.3% (sialylated glycans) +44% (total sialic acid)

This data highlights the potential impact of the galactose component of lactose on critical

quality attributes of recombinant proteins.

Signaling Pathways and Metabolic Workflow
The metabolism of lactose and its subsequent influence on cellular processes can be

visualized through the following diagrams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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